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Compound of Interest

Compound Name: Jmv 236

Cat. No.: B1672977 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Jmv 236, a technical petrolatum product. The following procedures are designed to guide

researchers, scientists, and drug development professionals in handling and disposing of this

material safely and in accordance with general safety guidelines.

It is imperative to consult and adhere to all applicable federal, state, and local regulations

regarding hazardous waste disposal, as these may vary and take precedence over the general

guidance provided below.

General Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. For Jmv 236, which is a form of petroleum jelly, standard laboratory

PPE such as safety glasses and gloves are recommended. If handling the substance in a

molten state, thermal burns are a significant hazard, and appropriate thermal protective gear

must be used.[1]

Work in a well-ventilated area.[2] General room ventilation is typically sufficient for use at room

temperature.[1] Avoid contact with eyes, and do not handle at temperatures above 40°C

(104°F) without proper protective equipment.[1]
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For unused or uncontaminated Jmv 236, the recommended method of disposal is to treat it as

an oil-based waste product.

Recommended Disposal Method:

Incineration: Dispose of in accordance with appropriate Federal, state, and local regulations,

which may include incineration.[1]

Licensed Waste Disposal Contractor: For larger quantities, arrange for disposal through a

licensed waste disposal contractor.

Disposal of Contaminated Jmv 236 and Spill
Cleanup
In a laboratory setting, Jmv 236 may become contaminated with other chemicals, altering its

disposal requirements. The disposal method must account for the hazards of the contaminants.

Spill Cleanup Procedure:

Restrict Access: Prevent unauthorized personnel from entering the spill area.

Ensure Safety: If the material is molten, allow it to cool before cleanup. Be aware that spilled

material will make surfaces extremely slippery.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

such as sand, earth, or vermiculite to prevent it from spreading or entering sewers and

waterways.

Absorption: Absorb the spilled material with an inert substance.

Collection: Carefully scrape or shovel the absorbed material into a suitable, sealable

container for disposal.

Labeling: Clearly label the waste container as "Jmv 236 (Technical Petrolatum)

contaminated with [list contaminants]" and include the date and responsible person's name.
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Disposal: Dispose of the contaminated waste in accordance with your institution's hazardous

waste procedures and local regulations. The presence of other chemicals will dictate the

specific disposal route.

Quantitative Data Summary
No specific quantitative data for disposal (e.g., concentration limits) was found in the provided

search results. Disposal procedures are primarily guided by the nature of the material and any

contaminants, as well as regulatory requirements.

Parameter Value Source

Flash Point >93.4⁰C / 200⁰F

NFPA Health Hazard 0

NFPA Flammability Hazard 1

NFPA Reactivity Hazard 0

Experimental Protocols
No specific experimental protocols for the disposal of Jmv 236 were cited in the search results.

The disposal procedures are based on standard practices for oil-based laboratory waste and

information from Safety Data Sheets.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Jmv
236.
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Caption: Decision workflow for the proper disposal of Jmv 236.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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